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Compound of Interest

Compound Name: Nickel;samarium

Cat. No.: B15486580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis, characterization, and application of samarium-doped nickel oxide (Sm-doped NiO)

nanoparticles prepared via a simple and cost-effective sol-gel method.

Introduction
Nickel oxide (NiO), a p-type semiconductor with a wide bandgap of 3.6 to 4.0 eV, has garnered

significant research interest due to its diverse applications in catalysis, battery electrodes, gas

sensors, and biomedical fields.[1][2] Doping NiO with rare-earth elements like samarium (Sm)

can significantly alter its structural, optical, and magnetic properties, leading to enhanced

performance in various applications.[1] The sol-gel method offers a versatile and

straightforward approach to synthesize undoped and Sm-doped NiO nanoparticles with

controlled particle size and morphology.[1][3]

This document outlines the detailed experimental procedures for the sol-gel synthesis of Sm-

doped NiO nanoparticles, their characterization, and protocols for evaluating their potential in

antimicrobial, photocatalytic, and drug delivery applications.
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Materials
Nickel Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O)

Samarium Nitrate Hexahydrate (Sm(NO₃)₃·6H₂O)

Oxalic Acid (C₂H₂O₄·2H₂O) or Sodium Hydroxide (NaOH)

Ethanol or Deionized Water

Doxepin (for drug delivery studies)

Methylene Blue (for photocatalysis studies)

Nutrient Agar and Broth (for antimicrobial studies)

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Sol-Gel Synthesis of Samarium-Doped Nickel Oxide
Nanoparticles
This protocol describes a common sol-gel synthesis route for preparing Sm-doped NiO

nanoparticles.

Protocol:

Precursor Solution Preparation:

To synthesize undoped NiO nanoparticles, dissolve a specific molar concentration of

nickel nitrate hexahydrate in ethanol with continuous stirring and heating at 80°C.[1]

For samarium-doped NiO nanoparticles, prepare a separate solution of samarium nitrate

hexahydrate in ethanol. The atomic percentage of samarium can be varied (e.g., 1 atomic

%).[1]

Add the samarium nitrate solution to the nickel nitrate solution under continuous stirring to

achieve the desired doping concentration.
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Gel Formation:

Prepare a solution of oxalic acid in ethanol.

Slowly add the oxalic acid solution to the mixed metal nitrate solution. A gel will start to

form.

Alternatively, an aqueous solution of NaOH can be added dropwise to the nickel nitrate

solution (dissolved in deionized water) with vigorous stirring at around 75°C until a pH of

approximately 12 is reached to form a gel.[4][5]

Aging and Drying:

Age the resulting gel for a few hours at room temperature to allow the completion of the

reaction.

Dry the gel in an oven at a temperature around 100-120°C for several hours to remove the

solvent.

Calcination:

Grind the dried gel into a fine powder.

Calcination of the powder is a critical step to obtain the crystalline NiO phase. Place the

powder in a furnace and calcine at a temperature of 400°C for 2 hours.[1]
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Caption: Workflow for the sol-gel synthesis of Sm-doped NiO nanoparticles.
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Characterization of Nanoparticles
The synthesized nanoparticles should be characterized to determine their structural,

morphological, and optical properties.

X-ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the NiO

nanoparticles. The average crystallite size can be calculated using the Debye-Scherrer

formula.[1]

Scanning Electron Microscopy (SEM): To observe the surface morphology and particle

shape.[1]

Energy Dispersive X-ray Spectroscopy (EDX): To confirm the elemental composition and the

presence of samarium in the doped samples.[1]

Transmission Electron Microscopy (TEM): To determine the particle size and size

distribution.

UV-Visible Spectroscopy: To study the optical properties and determine the bandgap energy

of the nanoparticles.[1]

Vibrating Sample Magnetometer (VSM): To analyze the magnetic properties of the

nanoparticles.

Application Protocols
Antimicrobial Activity Assay
The antimicrobial potential of Sm-doped NiO nanoparticles can be evaluated against various

pathogenic bacteria.

Protocol: Agar Well Diffusion Method

Prepare Bacterial Culture: Inoculate a loopful of the test bacterium (e.g., S. aureus, E. coli)

into a nutrient broth and incubate at 37°C for 24 hours.

Prepare Agar Plates: Pour sterile nutrient agar into sterile Petri plates and allow them to

solidify.
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Inoculate Plates: Spread 100 µL of the overnight bacterial culture evenly over the surface of

the agar plates using a sterile spreader.

Create Wells: Punch wells of about 6 mm diameter into the agar plates using a sterile cork

borer.

Add Nanoparticle Suspension: Prepare different concentrations of the Sm-doped NiO

nanoparticles dispersed in sterile deionized water. Add a specific volume (e.g., 100 µL) of

each nanoparticle suspension into the wells. Use a sterile deionized water as a negative

control and a standard antibiotic as a positive control.

Incubation: Incubate the plates at 37°C for 24 hours.

Measure Zone of Inhibition: Measure the diameter of the clear zone of inhibition around each

well. A larger zone of inhibition indicates higher antimicrobial activity.

Photocatalytic Activity Assay
The photocatalytic efficiency of the nanoparticles can be assessed by the degradation of an

organic dye like methylene blue under visible light irradiation.

Protocol: Degradation of Methylene Blue

Prepare Dye Solution: Prepare a stock solution of methylene blue in deionized water.

Photocatalytic Reaction:

In a beaker, add a specific amount of Sm-doped NiO nanoparticles (e.g., 50 mg) to a

known volume and concentration of the methylene blue solution (e.g., 50 mL of 10 mg/L).

Stir the suspension in the dark for about 30 minutes to ensure adsorption-desorption

equilibrium.

Expose the suspension to a visible light source (e.g., a halogen lamp).

Monitor Degradation:
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At regular time intervals, withdraw a small aliquot of the suspension and centrifuge it to

remove the nanoparticles.

Measure the absorbance of the supernatant at the maximum absorption wavelength of

methylene blue (around 664 nm) using a UV-Visible spectrophotometer.

Calculate Degradation Efficiency: The degradation efficiency can be calculated using the

following formula: Degradation (%) = [(A₀ - Aₜ) / A₀] x 100 where A₀ is the initial absorbance

of the dye solution and Aₜ is the absorbance at time 't'.

Drug Loading and Release Study
The potential of Sm-doped NiO nanoparticles as a drug delivery vehicle can be investigated

using a model drug like doxepin.[6]

Protocol: Doxepin Loading and Release

Drug Loading:

Disperse a known amount of Sm-doped NiO nanoparticles (e.g., 0.02 g) in a solution of

doxepin of a specific concentration (e.g., 5 mL of 0.01 M).[6]

Adjust the pH of the solution to an optimal value (e.g., pH 6) for drug loading.[6]

Stir the mixture for a specific duration (e.g., 12 hours) to allow for drug loading.[6]

Centrifuge the suspension to separate the drug-loaded nanoparticles.

Determine the amount of unloaded drug in the supernatant using a suitable analytical

technique like High-Performance Liquid Chromatography (HPLC).

Calculate the drug loading efficiency.

In Vitro Drug Release:

Disperse the drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered

saline, PBS) at a physiological pH (e.g., pH 7.4) and a pH simulating the tumor

microenvironment (e.g., pH 6.5).[6]
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Keep the mixture in a shaker incubator at 37°C.

At predetermined time intervals, withdraw a small volume of the release medium and

replace it with fresh medium.

Analyze the amount of drug released into the medium using HPLC.

Plot the cumulative drug release as a function of time.

Data Presentation
Table 1: Effect of Samarium Doping on the
Physicochemical Properties of NiO Nanoparticles

Dopant
Concentration
(atomic %)

Average Crystallite
Size (nm)

Lattice Parameter
(Å)

Bandgap Energy
(eV)

0 (Undoped NiO) 36.00 4.1759 3.875

1.0 (Sm-doped NiO) 33.47 4.1770 3.769

Data compiled from reference[1].
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Caption: Logical workflow from nanoparticle synthesis to application testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15486580#sol-gel-synthesis-of-samarium-doped-
nickel-oxide-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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